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Compound of Interest

Compound Name: Lys(CO-C3-p-I-Ph)-OMe

Cat. No.: B12386491 Get Quote

For Research Use Only. Not for use in humans or animals.

This document provides essential safety and logistical information for the proper disposal of

Lys(CO-C3-p-I-Ph)-OMe, a pharmacokinetic modifier used in research. Given the absence of a

specific Safety Data Sheet (SDS) for this compound, the following procedures are based on

general guidelines for the handling and disposal of iodinated organic compounds. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

and adhere to all local, regional, and national regulations for hazardous waste disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). Iodinated organic compounds can be irritating to the

skin, eyes, and respiratory tract.

Table 1: Personal Protective Equipment (PPE) for Handling Lys(CO-C3-p-I-Ph)-OMe Waste
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PPE Category Specification

Hand Protection Neoprene or nitrile rubber gloves.

Eye Protection
Chemical safety goggles. Contact lenses should

not be worn.

Skin and Body
A flame-retardant lab coat is recommended.

Wear closed-toe shoes.

Respiratory
Handle in a well-ventilated area, preferably

within a chemical fume hood.

Waste Segregation and Storage
Proper segregation of halogenated waste is crucial for both safety and cost-effective disposal.

[1]

Do not mix with non-halogenated organic waste.[1]

Do not dispose of down the drain. This compound may be harmful to aquatic life.[1]

Collect waste Lys(CO-C3-p-I-Ph)-OMe in a designated, properly labeled, and sealed

container.[1][2]

The container should be stored in a cool, dry, well-ventilated area away from heat, sparks, or

open flames.[1]

Store in a secondary containment tray.

Spill Procedures
In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel from the

immediate vicinity.

Ventilate: Ensure the area is well-ventilated.
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Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or earth. Do not use combustible materials like paper towels.

Cleanup: Wearing full PPE, carefully scoop the absorbent material into a designated

hazardous waste container. Clean the spill area with a suitable solvent, and collect the

cleaning materials as halogenated waste.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Step-by-Step Disposal Protocol
Waste Collection:

Designate a specific, compatible waste container for Lys(CO-C3-p-I-Ph)-OMe and other

iodinated organic waste. The container should be made of a material that will not react

with the chemical.

Ensure the container is in good condition and has a secure, leak-proof lid.

Labeling:

As soon as the first drop of waste is added, label the container clearly.[1] The label should

include:

The words "Hazardous Waste".[1]

The full chemical name: "Lys(CO-C3-p-I-Ph)-OMe".

The approximate quantity of the waste.

The date accumulation started.

Associated hazards (e.g., "Halogenated Organic Compound," "Irritant," "Environmental

Hazard").

Container Management:

Keep the waste container securely closed when not in use.[1]
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Do not fill the container to more than 80% capacity to allow for vapor expansion.[1]

Final Disposal:

Once the container is ready for disposal, contact your institution's EHS department or a

certified hazardous waste disposal service to arrange for pickup.

The recommended disposal method for halogenated hydrocarbons is typically through a

licensed hazardous waste disposal company, which will likely use high-temperature

incineration.[1]

Disposal Workflow
The following diagram outlines the decision-making and procedural flow for the proper disposal

of Lys(CO-C3-p-I-Ph)-OMe.
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Start: Lys(CO-C3-p-I-Ph)-OMe Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate as Halogenated Organic Waste

Use Designated, Labeled, and Sealed Waste Container

Label Container:
'Hazardous Waste'

Full Chemical Name
Date and Hazards

Store in Cool, Dry, Ventilated Area
with Secondary Containment

Spill Occurred?

Follow Spill Protocol:
Evacuate, Ventilate, Contain, Clean, Report

Yes

Container >80% Full?

No

No

Contact EHS for Pickup

Yes

End: Waste Disposed by Certified Vendor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Lys(CO-C3-p-I-Ph)-OMe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. smif.pratt.duke.edu [smif.pratt.duke.edu]

To cite this document: BenchChem. [Safe Disposal of Lys(CO-C3-p-I-Ph)-OMe: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386491#lys-co-c3-p-i-ph-ome-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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